Cas no 920476-72-8 (ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 920476-72-8
• MF: C₁₈H₁₈ClN₃O₄S
• MW: 407.871222019196
• CID: 6423956
• PubChem ID: 4456000
• Update Time: 2025-06-30

ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• F1298-0091
• AKOS024604310
• ethyl 3-carbamoyl-2-[(2-chlorobenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
• 920476-72-8
• ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4,7-dihydrothieno[2,3-c]pyridine-6(5H)-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 3-(aminocarbonyl)-2-[(2-chlorobenzoyl)amino]-4,7-dihydro-, ethyl ester

• Inchi： 1S/C18H18ClN3O4S/c1-2-26-18(25)22-8-7-11-13(9-22)27-17(14(11)15(20)23)21-16(24)10-5-3-4-6-12(10)19/h3-6H,2,7-9H2,1H3,(H2,20,23)(H,21,24)
• InChI Key： NLKKFVGSBCWVQQ-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=CC=C3Cl)SC1=2

Computed Properties

• Exact Mass: 407.0706549g/mol
• Monoisotopic Mass: 407.0706549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 490.5±45.0 °C(Predicted)
• pka: 11.92±0.20(Predicted)

Additional information on ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 920476-72-8)

Ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 920476-72-8) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thienopyridine core, makes it a subject of interest for drug discovery and material science applications. The compound's unique carbamoyl and chlorobenzamido functional groups contribute to its reactivity and binding properties, which are critical for modulating biological targets.

Recent trends in organic chemistry highlight the growing demand for sulfur-containing heterocycles, such as thienopyridines, due to their diverse pharmacological activities. Researchers are increasingly exploring CAS No. 920476-72-8 for its potential in designing enzyme inhibitors, receptor modulators, and antimicrobial agents. The compound's ethyl carboxylate moiety further enhances its solubility and bioavailability, making it a promising candidate for preclinical studies.

In the context of green chemistry, synthetic routes for ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are being optimized to reduce environmental impact. Questions like "How to synthesize thienopyridine derivatives efficiently?" or "What are the applications of chlorobenzamido compounds in medicine?" are frequently searched, reflecting the compound's relevance in academic and industrial settings.

The compound's structural analogs have shown activity against inflammatory pathways and microbial infections, aligning with current research on anti-inflammatory and antimicrobial agents. Its chlorinated aromatic component also draws attention in material science, particularly in the development of organic semiconductors and photovoltaic materials.

From a regulatory perspective, CAS No. 920476-72-8 is not classified as hazardous, but proper handling protocols are recommended due to its chlorobenzamido group. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, addressing common queries such as "How to analyze thienopyridine derivatives?".

In summary, ethyl 3-carbamoyl-2-(2-chlorobenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate represents a versatile scaffold with broad applications. Its integration into drug discovery pipelines and material innovation underscores its importance in modern scientific research.